Cas no 832727-21-6 (Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)-)
832727-21-6 structure
Product Name:Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)-
CAS No:832727-21-6
MF:C14H15NO5S
MW:309.337602853775
CID:674192
PubChem ID:22761556
Update Time:2025-04-19
Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)-
- 5-amino-2-(4-ethoxyphenoxy)benzenesulfonic acid
- DTXSID70628199
- 832727-21-6
- 5-Amino-2-(4-ethoxyphenoxy)benzene-1-sulfonic acid
- SCHEMBL11654668
-
- Inchi: 1S/C14H15NO5S/c1-2-19-11-4-6-12(7-5-11)20-13-8-3-10(15)9-14(13)21(16,17)18/h3-9H,2,15H2,1H3,(H,16,17,18)
- InChI Key: AJMIUVJOLRHAMU-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1)OCC)N)(=O)(=O)O
Computed Properties
- Exact Mass: 309.06709375g/mol
- Monoisotopic Mass: 309.06709375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
Benzenesulfonic acid, 5-amino-2-(4-ethoxyphenoxy)- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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